Cas no 26330-06-3 (1-azidopentane)

• Product Name: 1-azidopentane
• CAS No: 26330-06-3
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• CID: 281710
• PubChem ID: 141280
• Update Time: 2025-04-23

1-azidopentane Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-azido-
• 1-azidopentane
• Pentyl azide
• 1-azido-pentane
• AKOS010633572
• 26330-06-3
• SCHEMBL13611106
• BP-29654
• EN300-1859632
• DTXSID50180947
• F1901-3150

• Inchi： 1S/C5H11N3/c1-2-3-4-5-7-8-6/h2-5H2,1H3
• InChI Key： YJHBJNGBMWHOFD-UHFFFAOYSA-N
• SMILES： N(CCCCC)=[N+]=[N-]

Computed Properties

• Exact Mass: 113.09543
• Monoisotopic Mass: 113.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 14.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 1-azidopentane

Exploring Pentane, 1-azido- (CAS No. 26330-06-3): Properties, Applications, and Innovations

Pentane, 1-azido- (CAS No. 26330-06-3) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, characterized by the presence of an azido group attached to a pentane backbone, exhibits unique chemical properties that make it valuable in synthetic chemistry and material science. With the growing interest in click chemistry and bioorthogonal reactions, 1-azidopentane has emerged as a versatile building block for constructing complex molecular architectures.

The molecular structure of Pentane, 1-azido- consists of a five-carbon alkane chain with an azido functional group (-N₃) at the terminal position. This configuration enables it to participate in a wide range of chemical reactions, particularly those involving cycloaddition processes. Researchers have leveraged its reactivity to develop innovative materials, such as polymer networks and bioconjugates, which are pivotal in fields like drug delivery and nanotechnology. The compound's stability under ambient conditions further enhances its practicality in laboratory settings.

One of the most compelling applications of Pentane, 1-azido- lies in its role as a precursor for click chemistry reactions. The azido group readily reacts with alkynes in the presence of a copper catalyst, forming stable triazole linkages. This reaction, known as the CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), is a cornerstone of modern synthetic strategies. Its efficiency and selectivity have made 1-azidopentane a popular choice for labeling biomolecules, designing smart materials, and engineering functional surfaces.

Beyond its synthetic utility, Pentane, 1-azido- has found applications in the development of advanced coatings and adhesives. The incorporation of azido groups into polymer matrices enhances cross-linking density, resulting in materials with superior mechanical properties and environmental resistance. Industries such as automotive, aerospace, and electronics have benefited from these innovations, which align with the global push toward sustainable materials and green chemistry.

The market for Pentane, 1-azido- is expanding, driven by increasing demand for high-performance chemicals and custom synthesis services. Companies specializing in fine chemicals and research reagents are actively stocking this compound to meet the needs of academic and industrial clients. Additionally, the rise of AI-driven drug discovery and computational chemistry has spurred interest in azido-containing compounds as tools for probing biological systems and optimizing molecular designs.

Safety and handling of Pentane, 1-azido- require adherence to standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers are encouraged to consult material safety data sheets (MSDS) and conduct risk assessments before use, ensuring compliance with occupational health and safety regulations.

In conclusion, Pentane, 1-azido- (CAS No. 26330-06-3) represents a fascinating intersection of chemistry and innovation. Its versatility in click chemistry, material science, and industrial applications underscores its importance in modern research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of molecular engineering and sustainable technology.